Allyl 3-amino-5-tert-butylthiophene-2-carboxylate

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: prop-2-enyl 3-amino-5-tert-butylthiophene-2-carboxylate
• InChI: InChI=1S/C12H17NO2S/c1-5-6-15-11(14)10-8(13)7-9(16-10)12(2,3)4/h5,7H,1,6,13H2,2-4H3
• InChI Key: KGEBVWOELCQXKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(S1)C(=O)OCC=C)N

Description

Allyl 3-amino-5-tert-butylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H17NO2S and its molecular weight is 239.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Allyl 3-(N-carbo-tert-butoxyamino)-5-tert-butylthiophene-2-carboxylate (0.14 g, 0.41 mmol) was dissolved in solution of HCl in dioxane (4N, 11.0 mL, 4.1 mmol, 10 equiv). The resulting solution was stirred at room temp. for 5 d, diluted with CHCl, (5 mL), washed with a 1N HCl solution (5 mL) and a saturated NaCl solution (5 mL), dried Na2SO4), and concentrated under reduced pressure. The residue was filtered through a plug of SiO2 with the aid of a 10% EtOAc/CH2Cl2 solution to give allyl 3-amino-5-tert-butylthiophene-2-carboxylate as a yellow oil (0.088 g, 95%): 1H NMR (CDCl3) δ1.32 (s, 9H), 4.72 (ddd, J=4.1, 1.5, 1.5 Hz, 2H), 5.21 (ddd, J=10.3, 2.9, 1.5 Hz, 1H), 5.36 (ddd, J=17.3, 3.1, 1.5, 1H), 5.42 (br s, 2H), 5.92-6.03 (m, 1H), 6.34 (s, 1H). This material was used without further purification.